Cas no 1823967-57-2 (4-ethynyl-5-fluoro-1,3-dimethyl-1H-pyrazole)
4-Ethynyl-5-fluoro-1,3-dimethyl-1H-pyrazole is a fluorinated pyrazole derivative featuring an ethynyl functional group, which enhances its reactivity for further synthetic modifications. The presence of fluorine at the 5-position improves metabolic stability and bioavailability, making it valuable in pharmaceutical and agrochemical research. The 1,3-dimethyl substitution pattern contributes to steric and electronic tuning, facilitating selective reactions in heterocyclic chemistry. This compound serves as a versatile intermediate in the development of biologically active molecules, particularly in medicinal chemistry for targeted drug design. Its structural features enable efficient cross-coupling reactions, offering a robust platform for constructing complex molecular architectures. Suitable for research applications requiring precise functionalization of pyrazole scaffolds.

1823967-57-2 structure
Product name:4-ethynyl-5-fluoro-1,3-dimethyl-1H-pyrazole
CAS No:1823967-57-2
MF:C7H7FN2
MW:138.142284631729
MDL:MFCD29034314
CID:5211289
PubChem ID:119056299
4-ethynyl-5-fluoro-1,3-dimethyl-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
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- 4-ethynyl-5-fluoro-1,3-dimethyl-1H-pyrazole
- 1H-Pyrazole, 4-ethynyl-5-fluoro-1,3-dimethyl-
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- MDL: MFCD29034314
- Inchi: 1S/C7H7FN2/c1-4-6-5(2)9-10(3)7(6)8/h1H,2-3H3
- InChI Key: YNMNBYWINLLUND-UHFFFAOYSA-N
- SMILES: N1(C)C(F)=C(C#C)C(C)=N1
4-ethynyl-5-fluoro-1,3-dimethyl-1H-pyrazole Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-233286-0.05g |
4-ethynyl-5-fluoro-1,3-dimethyl-1H-pyrazole |
1823967-57-2 | 95% | 0.05g |
$659.0 | 2024-06-19 | |
Enamine | EN300-233286-2.5g |
4-ethynyl-5-fluoro-1,3-dimethyl-1H-pyrazole |
1823967-57-2 | 95% | 2.5g |
$4851.0 | 2024-06-19 | |
Enamine | EN300-233286-0.5g |
4-ethynyl-5-fluoro-1,3-dimethyl-1H-pyrazole |
1823967-57-2 | 95% | 0.5g |
$1931.0 | 2024-06-19 | |
A2B Chem LLC | AV78326-500mg |
4-ethynyl-5-fluoro-1,3-dimethyl-1H-pyrazole |
1823967-57-2 | 95% | 500mg |
$2472.00 | 2024-04-20 | |
1PlusChem | 1P01APFA-500mg |
4-ethynyl-5-fluoro-1,3-dimethyl-1H-pyrazole |
1823967-57-2 | 95% | 500mg |
$2449.00 | 2024-06-18 | |
1PlusChem | 1P01APFA-50mg |
4-ethynyl-5-fluoro-1,3-dimethyl-1H-pyrazole |
1823967-57-2 | 95% | 50mg |
$877.00 | 2024-06-18 | |
Ambeed | A1074590-1g |
4-Ethynyl-5-fluoro-1,3-dimethyl-1H-pyrazole |
1823967-57-2 | 95% | 1g |
$1785.0 | 2024-07-28 | |
Enamine | EN300-233286-0.25g |
4-ethynyl-5-fluoro-1,3-dimethyl-1H-pyrazole |
1823967-57-2 | 95% | 0.25g |
$1225.0 | 2024-06-19 | |
Enamine | EN300-233286-10.0g |
4-ethynyl-5-fluoro-1,3-dimethyl-1H-pyrazole |
1823967-57-2 | 95% | 10.0g |
$10643.0 | 2024-06-19 | |
Enamine | EN300-233286-5.0g |
4-ethynyl-5-fluoro-1,3-dimethyl-1H-pyrazole |
1823967-57-2 | 95% | 5.0g |
$7178.0 | 2024-06-19 |
4-ethynyl-5-fluoro-1,3-dimethyl-1H-pyrazole Related Literature
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Jyh-Herng Ruei,Patteti Venukumar,Arun B. Ingle,Kwok-Kong Tony Mong Chem. Commun., 2015,51, 5394-5397
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Qianqian Chi,Genping Zhu,Dongmei Jia,Wei Ye,Yikang Wang,Jun Wang,Ting Tao,Fuchun Xu,Gan Jia,Wenhao Li,Peng Gao Nanoscale, 2021,13, 4496-4504
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Robin T. Macaluso,Benjamin K. Greve Dalton Trans., 2012,41, 14225-14235
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Menghuan Tang,Peng Zhang,Jiahui Liu,Yijuan Long,Yuan Cheng,Huzhi Zheng RSC Adv., 2020,10, 17050-17057
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:1823967-57-2)4-ethynyl-5-fluoro-1,3-dimethyl-1H-pyrazole

Purity:99%
Quantity:1g
Price ($):1606.0